Cas no 55843-16-8 (2-(Methylsulfanyl)-2-phenylacetic acid)

• Product Name: 2-(Methylsulfanyl)-2-phenylacetic acid
• CAS No: 55843-16-8
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• MDL: MFCD07787609
• CID: 350601
• PubChem ID: 12950183
• Update Time: 2024-03-01

2-(Methylsulfanyl)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(methylthio)-
• 2-(methylsulfanyl)-2-phenylacetic acid
• alpha-Methylthiobenzeneacetic acid
• NE24014
• Z1270400000
• 2-(Methylsulfanyl)-2-phenylacetic acid

• MDL： MFCD07787609
• Inchi： 1S/C9H10O2S/c1-12-8(9(10)11)7-5-3-2-4-6-7/h2-6,8H,1H3,(H,10,11)
• InChI Key： XEPIKYPNVRIQJA-UHFFFAOYSA-N
• SMILES： S(C)C(C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 182.04015073g/mol
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives